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Compound of Interest

Compound Name: Zln005

Cat. No.: B1684406 Get Quote

For immediate release – This document provides essential safety and logistical information for

the proper disposal of Zln005, a potent activator of the peroxisome proliferator-activated

receptor-γ coactivator-1α (PGC-1α). Adherence to these procedures is critical to ensure a safe

laboratory environment and compliance with standard chemical waste management protocols.

This guide is intended for researchers, scientists, and drug development professionals who

handle Zln005 in a laboratory setting.

Summary of Key Safety and Handling Information
While specific disposal instructions for Zln005 are not readily available, a conservative

approach based on its chemical properties and standard laboratory safety practices is

recommended. Zln005 is a solid, white to off-white powder and is considered a non-hazardous

chemical for shipping purposes.[1] It is readily soluble in dimethyl sulfoxide (DMSO).[2]
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Property Information Source

Physical Appearance
Solid, off-white to light brown

powder
[1]

Shipping Classification Non-hazardous chemical [1]

Solubility Soluble in DMSO, not in water [1][2]

Storage (Powder)
-20°C for long term (months to

years)
[1]

Storage (in DMSO) -80°C for up to 2 years

Step-by-Step Disposal Procedures
The proper disposal method for Zln005 depends on whether it is in solid form or dissolved in a

solvent such as DMSO.

Disposal of Solid Zln005 Waste
Waste Identification and Collection:

Collect un-used or contaminated solid Zln005 in a clearly labeled, sealed container. The

label should include the chemical name ("Zln005") and designate it as "Non-hazardous

solid chemical waste for disposal."

Personal Protective Equipment (PPE):

Before handling, ensure appropriate PPE is worn, including safety glasses, a lab coat, and

chemical-resistant gloves.

Disposal Pathway:

Treat solid Zln005 as a standard non-hazardous chemical waste.

Do not dispose of solid chemical waste in general laboratory trash to avoid accidental

exposure to custodial staff.
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Follow your institution's specific guidelines for the disposal of non-hazardous solid

chemical waste. This typically involves collection by the institution's environmental health

and safety (EHS) office.

Disposal of Zln005 in DMSO Solution
Waste Identification and Collection:

Collect Zln005 solutions in DMSO in a dedicated, sealed, and properly labeled waste

container for organic solvent waste.

The label must clearly indicate "Hazardous Waste," the full chemical names of the

contents (Zln005 and Dimethyl Sulfoxide), and the approximate concentrations.

Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves

(butyl rubber gloves are recommended when working with DMSO).

Disposal Pathway:

DMSO solutions should be disposed of as flammable or organic solvent waste.

Never pour DMSO solutions down the drain.

Follow your institution's established procedures for the collection and disposal of chemical

waste, which will be managed by your EHS department.

Experimental Protocols
This document does not cite specific experiments. For detailed methodologies of experiments

involving Zln005, please refer to the relevant scientific literature.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Zln005 in a laboratory setting.
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Zln005 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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